Cas no 1260806-92-5 (4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid)

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid structure
1260806-92-5 structure
Product Name:4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
CAS No:1260806-92-5
MF:C6H6F6O2
MW:224.101063251495
CID:1011231
PubChem ID:53404068
Update Time:2025-04-20

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
    • SCHEMBL19825149
    • AKOS026717478
    • JSIVGDDISROWJJ-UHFFFAOYSA-N
    • F2147-4932
    • 1260806-92-5
    • MDL: MFCD11846762
    • Inchi: 1S/C6H6F6O2/c7-5(8,9)1-3(4(13)14)2-6(10,11)12/h3H,1-2H2,(H,13,14)
    • InChI Key: JSIVGDDISROWJJ-UHFFFAOYSA-N
    • SMILES: FC(CC(C(=O)O)CC(F)(F)F)(F)F

Computed Properties

  • Exact Mass: 224.02719840g/mol
  • Monoisotopic Mass: 224.02719840g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3Ų

4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T257551-100mg
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5
100mg
$ 95.00 2022-06-03
TRC
T257551-500mg
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5
500mg
$ 340.00 2022-06-03
TRC
T257551-1g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5
1g
$ 525.00 2022-06-03
Life Chemicals
F2147-4932-0.25g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
0.25g
$1086.0 2023-09-06
Life Chemicals
F2147-4932-0.5g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
0.5g
$1144.0 2023-09-06
Life Chemicals
F2147-4932-1g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
1g
$1205.0 2023-09-06
Life Chemicals
F2147-4932-2.5g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
2.5g
$2410.0 2023-09-06
Life Chemicals
F2147-4932-5g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
5g
$3615.0 2023-09-06
Life Chemicals
F2147-4932-10g
4,4,4-trifluoro-2-(2,2,2-trifluoroethyl)butanoic acid
1260806-92-5 95%+
10g
$5061.0 2023-09-06
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